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Compound of Interest

Compound Name: Sodium 2-oxopentanoate

Cat. No.: B084938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Sodium 2-oxopentanoate. The information is curated for professionals in
research and development, offering detailed data, experimental methodologies, and visual
representations of its metabolic significance.

Core Physicochemical Data

Sodium 2-oxopentanoate (CAS No. 13022-83-8) is the sodium salt of 2-oxopentanoic acid, a
five-carbon alpha-keto acid. As a sodium salt of a carboxylic acid, it is expected to be a white
crystalline solid at room temperature.[1] Many sodium salts are highly water-soluble, and this
trend is anticipated for Sodium 2-oxopentanoate, particularly given its relatively short carbon
chain which limits hydrophobic character.[2][3]

The thermal decomposition of sodium carboxylates typically occurs at high temperatures, often
preceding melting.[4][5] Therefore, a distinct boiling point for Sodium 2-oxopentanoate is not
expected under normal atmospheric conditions.
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Property Value Source(s)

Molecular Formula CsH7NaOs [6]

Molecular Weight 138.10 g/mol [6]
White crystalline solid

Appearance [1]
(expected)

] ] Decomposes at high

Melting Point [4][5]
temperature

Boiling Point Not applicable (decomposes) [41[5]

Solubility Soluble in water [2][3]

The pKa of the corresponding

acid, 2-oxopentanoic acid, is
pKa (of 2-oxopentanoic acid) complex due to the equilibrium

between the keto and hydrated

forms in aqueous solution.

Metabolic Significance: Branched-Chain Amino Acid
Catabolism

Sodium 2-oxopentanoate is a key intermediate in the metabolic breakdown of branched-chain
amino acids (BCAAs), specifically isoleucine.[7][8] The catabolism of BCAAs primarily occurs in
extra-hepatic tissues like muscle.[7] The initial step is a transamination reaction, followed by
oxidative decarboxylation catalyzed by the branched-chain a-keto acid dehydrogenase
(BCKDH) complex.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Sodium 2-oxopentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
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sodium-2-oxopentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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